Cas no 1807104-18-2 (3,5-Bis(trifluoromethyl)-4-ethylbenzoic acid)

3,5-Bis(trifluoromethyl)-4-ethylbenzoic acid is a fluorinated aromatic carboxylic acid characterized by its trifluoromethyl and ethyl substituents, which enhance its electron-withdrawing properties and lipophilicity. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where its structural features contribute to improved metabolic stability and bioavailability in active ingredients. The presence of multiple trifluoromethyl groups also increases its utility as an intermediate in the development of high-performance materials, such as liquid crystals and specialty polymers. Its well-defined reactivity profile makes it a reliable building block for fine chemical synthesis, particularly in reactions requiring sterically hindered or electron-deficient benzoic acid derivatives.
3,5-Bis(trifluoromethyl)-4-ethylbenzoic acid structure
1807104-18-2 structure
Product Name:3,5-Bis(trifluoromethyl)-4-ethylbenzoic acid
CAS No:1807104-18-2
MF:C11H8F6O2
MW:286.170444488525
CID:5038779
Update Time:2025-05-19

3,5-Bis(trifluoromethyl)-4-ethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3,5-Bis(trifluoromethyl)-4-ethylbenzoic acid
    • Inchi: 1S/C11H8F6O2/c1-2-6-7(10(12,13)14)3-5(9(18)19)4-8(6)11(15,16)17/h3-4H,2H2,1H3,(H,18,19)
    • InChI Key: VIAZYHXHIRRMDI-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C(=O)O)C=C(C(F)(F)F)C=1CC)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 311
  • XLogP3: 4
  • Topological Polar Surface Area: 37.3

3,5-Bis(trifluoromethyl)-4-ethylbenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A010000289-1g
3,5-Bis(trifluoromethyl)-4-ethylbenzoic acid
1807104-18-2 97%
1g
1,564.50 USD 2021-07-06

Additional information on 3,5-Bis(trifluoromethyl)-4-ethylbenzoic acid

3,5-Bis(trifluoromethyl)-4-ethylbenzoic acid (CAS No. 1807104-18-2)

The compound 3,5-Bis(trifluoromethyl)-4-ethylbenzoic acid (CAS No. 1807104-18-2) is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a benzoic acid core substituted with two trifluoromethyl groups at the 3 and 5 positions and an ethyl group at the 4 position. The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various research and industrial applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3,5-Bis(trifluoromethyl)-4-ethylbenzoic acid through a combination of Friedel-Crafts acylation and subsequent functionalization reactions. Researchers have explored various catalyst systems to optimize the reaction conditions, ensuring high yields and purity of the final product. These studies have not only improved the synthesis process but also provided insights into the reactivity of similar aromatic systems.

In the pharmaceutical industry, 3,5-Bis(trifluoromethyl)-4-ethylbenzoic acid has garnered attention due to its potential as a lead compound in drug discovery programs targeting various therapeutic areas. For instance, recent studies have demonstrated its ability to modulate key enzymes involved in metabolic disorders, such as diabetes and obesity. The trifluoromethyl groups contribute to the molecule's lipophilicity and stability, enhancing its bioavailability when administered orally.

Beyond pharmaceuticals, this compound has also found applications in agrochemicals. Its ability to inhibit specific plant pathogens has been extensively studied, with researchers exploring its potential as a fungicide or herbicide. Recent field trials have shown promising results, indicating that 3,5-Bis(trifluoromethyl)-4-ethylbenzoic acid could serve as an effective alternative to traditional chemical pesticides, offering a more sustainable approach to crop protection.

The material science community has also taken interest in this compound due to its unique electronic properties. Studies have shown that when incorporated into polymer matrices, 3,5-Bis(trifluoromethyl)-4-ethylbenzoic acid can significantly enhance the electrical conductivity of the resulting materials. This property makes it a potential candidate for use in advanced electronic devices, such as flexible sensors and organic light-emitting diodes (OLEDs).

From an environmental perspective, researchers have investigated the biodegradation pathways of 3,5-Bis(trifluoromethyl)-4-ethylbenzoic acid to assess its ecological impact. Initial findings suggest that the compound undergoes rapid microbial degradation under aerobic conditions, minimizing its persistence in natural ecosystems. These results are particularly encouraging for industries seeking eco-friendly alternatives to conventional chemicals.

In conclusion, 3,5-Bis(trifluoromethyl)-4-ethylbenzoic acid (CAS No. 1807104-18-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future innovations across various sectors.

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